Cas no 2305526-74-1 (1-(prop-2-enoyl)azetidin-3-yl methanesulfonate)

• Product Name: 1-(prop-2-enoyl)azetidin-3-yl methanesulfonate
• CAS No: 2305526-74-1
• MF: C₇H₁₁NO₄S
• MW: 205.23154091835
• CID: 6593443
• PubChem ID: 139015556
• Update Time: 2025-05-19

1-(prop-2-enoyl)azetidin-3-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-enoyl)azetidin-3-yl methanesulfonate
• (1-Prop-2-enoylazetidin-3-yl) methanesulfonate
• Z3490366556
• EN300-26575084
• 2305526-74-1

• Inchi： 1S/C7H11NO4S/c1-3-7(9)8-4-6(5-8)12-13(2,10)11/h3,6H,1,4-5H2,2H3
• InChI Key： VEMOOBRFGAFXOV-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1CN(C(C=C)=O)C1

Computed Properties

• Exact Mass: 205.04087901g/mol
• Monoisotopic Mass: 205.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-(prop-2-enoyl)azetidin-3-yl methanesulfonate

Introduction to 1-(prop-2-enoyl)azetidin-3-yl methanesulfonate (CAS No. 2305526-74-1)

The compound 1-(prop-2-enoyl)azetidin-3-yl methanesulfonate, identified by the Chemical Abstracts Service Number (CAS No.) 2305526-74-1, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its azetidine core and prop-2-enoyl substituent, has garnered attention for its potential applications in the development of novel therapeutic agents. The methanesulfonate salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and pharmacological research.

Recent studies have highlighted the structural and functional properties of 1-(prop-2-enoyl)azetidin-3-yl methanesulfonate. The azetidine ring, a six-membered heterocyclic structure, is known for its versatility in drug design due to its ability to mimic natural amino acid scaffolds. This feature makes it particularly interesting for the development of protease inhibitors and other enzyme-targeting molecules. The prop-2-enoyl group introduces a reactive alkenyl moiety, which can participate in various chemical transformations, enabling the synthesis of more complex derivatives.

In the realm of medicinal chemistry, the methanesulfonate salt form of this compound offers several advantages. Methanesulfonate esters are commonly used as leaving groups in nucleophilic substitution reactions, facilitating the introduction of diverse functional groups. Additionally, the increased solubility provided by the salt form allows for better dissolution in aqueous media, which is crucial for formulation development and biological studies. These properties make 1-(prop-2-enoyl)azetidin-3-yl methanesulfonate a promising candidate for further exploration in drug discovery.

Current research initiatives are leveraging 1-(prop-2-enoyl)azetidin-3-yl methanesulfonate to develop novel therapeutic strategies. For instance, its structural framework has been investigated as a potential scaffold for anti-inflammatory agents. The azetidine core can interact with specific targets involved in inflammatory pathways, while the prop-2-enoyl group provides a site for further chemical modifications to optimize potency and selectivity. Preliminary studies suggest that derivatives of this compound exhibit promising anti-inflammatory activity in cellular models.

Another area of interest is the use of 1-(prop-2-enoyl)azetidin-3-yl methanesulfonate in the development of antimicrobial agents. The unique structural features of this molecule allow it to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Researchers have observed that certain analogs derived from this compound demonstrate significant antibacterial activity against resistant strains of pathogens. This finding underscores the potential of 1-(prop-2-enoyl)azetidin-3-yl methanesulfonate as a lead compound for novel antibiotics.

The synthesis and characterization of 1-(prop-2-enoyl)azetidin-3-yl methanesulfonate have also contributed to advancements in synthetic methodology. The compound serves as a versatile building block for constructing more complex molecules through various organic transformations. Techniques such as cross-coupling reactions, nucleophilic substitutions, and cyclizations have been employed to generate derivatives with tailored properties. These synthetic approaches not only enhance our understanding of molecular architecture but also provide new tools for drug discovery.

In conclusion, 1-(prop-2-enoyl)azetidin-3-yl methanesulfonate (CAS No. 2305526-74-1) represents a compelling candidate for pharmaceutical research due to its unique structural features and functional properties. Its potential applications in anti-inflammatory and antimicrobial therapies, coupled with its utility as a synthetic intermediate, make it a valuable asset in medicinal chemistry. As research continues to uncover new possibilities, this compound is poised to play a significant role in the development of next-generation therapeutic agents.